Cas no 397847-48-2 (2-Piperazineaceticacid, 5-(1-methylethyl)-3,6-dioxo-)

• Product Name: 2-Piperazineaceticacid, 5-(1-methylethyl)-3,6-dioxo-
• CAS No: 397847-48-2
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• CID: 299834
• PubChem ID: 10262668
• Update Time: 2025-04-19

2-Piperazineaceticacid, 5-(1-methylethyl)-3,6-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazineaceticacid, 5-(1-methylethyl)-3,6-dioxo-
• 2-Piperazineacetic acid, 5-(1-methylethyl)-3,6-dioxo- (9CI)
• 2-(3,6-dioxo-5-propan-2-ylpiperazin-2-yl)acetic acid
• 397847-48-2
• DTXSID30437522
• [3,6-Dioxo-5-(propan-2-yl)piperazin-2-yl]acetic acid

• Inchi： 1S/C9H14N2O4/c1-4(2)7-9(15)10-5(3-6(12)13)8(14)11-7/h4-5,7H,3H2,1-2H3,(H,10,15)(H,11,14)(H,12,13)
• InChI Key： XPFDXOQLCBSANS-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)C)NC(C(CC(=O)O)N1)=O

Computed Properties

• Exact Mass: 214.09542
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• PSA: 95.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives